N-(4-ethylphenyl)-2-(2-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[2-[[4-(furan-2-carbonyl)piperazin-1-yl]methyl]-5-methoxy-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C26H30N4O5/c1-3-19-6-8-20(9-7-19)27-25(32)18-30-17-24(34-2)22(31)15-21(30)16-28-10-12-29(13-11-28)26(33)23-5-4-14-35-23/h4-9,14-15,17H,3,10-13,16,18H2,1-2H3,(H,27,32)
• InChI Key: PSCJPDHXFOSKTI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CN3CCN(CC3)C(=O)C4=CC=CO4)OC
• Molecular Formula: C26H30N4O5
• Molecular Weight: 478.5 g/mol

Description

N-(4-ethylphenyl)-2-(2-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H30N4O5 and its molecular weight is 478.549. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-(2-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-(2-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Memory Enhancement

One study focused on the synthesis of compounds related to piperazine and evaluated their effects on memory in mice. The research demonstrated that certain piperazine derivatives, possibly including structures similar to the mentioned compound, can influence memory capabilities in animal models (Li Ming-zhu, 2008).

Antipsychotic Potential

Research into conformationally restricted butyrophenones, which share structural motifs with the given compound, has shown that these molecules have significant potential as antipsychotic agents. They exhibit affinity for dopamine and serotonin receptors, suggesting their utility in treating psychiatric disorders (E. Raviña et al., 2000).

Antidepressant and Antianxiety Activities

A study on novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine demonstrated significant antidepressant and antianxiety activities. These findings suggest the potential of furan and piperazine-containing compounds in developing new therapies for depression and anxiety disorders (J. Kumar et al., 2017).

Synthesis Techniques

Research into the synthesis of complex organic molecules, including those with oxindole structures and piperazine derivatives, has advanced the field of medicinal chemistry. These studies contribute to the development of methodologies for producing compounds with potential therapeutic applications (J. Magano et al., 2014).

Anticonvulsant Activity

A series of new amides derived from pyrrolidin-1-yl-acetic acid has been synthesized and evaluated for anticonvulsant activity. This research highlights the potential of piperazine and related compounds in the development of new treatments for epilepsy (J. Obniska et al., 2015).

ACAT-1 Inhibition

The discovery of compounds as potent inhibitors of acyl-coenzyme A: cholesterol O-acyltransferase (ACAT)-1, with selectivity over ACAT-2, showcases the therapeutic potential of these molecules in treating diseases related to ACAT-1 overexpression, such as atherosclerosis (K. Shibuya et al., 2018).